3-(butanoylamino)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: 3-(butanoylamino)-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H18N2O3/c1-2-5-15(19)18-13-7-3-6-12(10-13)16(20)17-11-14-8-4-9-21-14/h3-4,6-10H,2,5,11H2,1H3,(H,17,20)(H,18,19)
• InChI Key: ZJNTXYPWFDFVSW-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC(=C1)C(=O)NCC2=CC=CO2

Description

3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is also known as BFA, and it is a member of the benzamide family of compounds.

Mechanism of Action

The mechanism of action of 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide varies depending on its application. In medicine, BFA has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer. In agriculture, BFA acts as a herbicide by inhibiting the activity of the enzyme acetolactate synthase, which is essential for the biosynthesis of branched-chain amino acids in plants. In materials science, BFA has been studied as a potential building block for the synthesis of novel materials due to its unique chemical structure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide also vary depending on its application. In medicine, BFA has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In agriculture, BFA acts as a herbicide by inhibiting the biosynthesis of branched-chain amino acids in plants, leading to stunted growth and eventually death. In materials science, BFA has been studied as a potential building block for the synthesis of novel materials with unique properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide in lab experiments include its high purity and stability, as well as its unique chemical structure that allows for the synthesis of novel materials. The limitations include its potential toxicity and the need for specialized equipment and expertise to handle and synthesize the compound.

Future Directions

There are several future directions for the study of 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide. In medicine, further studies are needed to determine the efficacy and safety of BFA as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, research is needed to develop more selective herbicides based on BFA that have minimal impact on non-target organisms. In materials science, further studies are needed to explore the potential applications of BFA as a building block for the synthesis of novel materials with unique properties. Overall, 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide is a compound with significant potential for a wide range of scientific applications, and further research is needed to fully understand its properties and potential.

Synthesis Methods

The synthesis of 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide involves a series of chemical reactions. The starting material is furan-2-carboxylic acid, which is converted to furan-2-carboxylic acid chloride by reaction with thionyl chloride. The resulting furan-2-carboxylic acid chloride is then reacted with 3-aminobutanoyl chloride to yield 3-(Butanoylamino)-furan-2-carboxylic acid chloride. Finally, this compound is reacted with benzylamine to yield 3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide. This synthesis method has been reported in several scientific journals, and it has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

3-(Butanoylamino)-N-(furan-2-ylmethyl)benzamide has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, BFA has been shown to have herbicidal properties, and it has been used as a selective herbicide in crops such as corn and soybeans. In materials science, BFA has been studied as a potential building block for the synthesis of novel materials with unique properties.